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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-tert-
butyloctane, a branched alkane of interest in various chemical research and development
applications. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 4-tert-butyloctane are essential for its handling, application,
and process design in a laboratory or industrial setting. The primary physical constants are
summarized below.

Physical Property Value
Boiling Point 191°C[1][2]
Density 0.7602 g/cm3[1][2]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point and density of 4-tert-butyloctane.
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Boiling Point Determination: Thiele Tube Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3][4] The Thiele tube method is a convenient and widely used technique for
determining the boiling point of small quantities of a liquid.[1][5]

Materials:

e 4-tert-butyloctane sample

e Thiele tube filled with mineral olil

e Thermometer (0-200°C range)

o Capillary tube (sealed at one end)

o Small test tube (e.g., Durham tube)
e Rubber band or thread

e Bunsen burner or other heat source
e Clamp and stand

Procedure:

e Asmall amount (approximately 0.5 mL) of 4-tert-butyloctane is placed into the small test
tube.[1]

» The capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.[6]

e The test tube is securely attached to the thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.[7]

e The entire assembly is then immersed in the mineral oil within the Thiele tube.[6] The oll
level should be high enough to cover the sample but not so high as to enter the test tube.
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e The side arm of the Thiele tube is gently heated, which induces convection currents in the
oil, ensuring uniform temperature distribution.[1][7]

e As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube. Heating is continued until a steady and rapid stream of bubbles is observed.

e The heat source is then removed, and the apparatus is allowed to cool.

e The temperature at which the bubbling stops and the liquid begins to be drawn into the
capillary tube is recorded as the boiling point of 4-tert-butyloctane.[1][7]

Density Determination: Pychometer Method

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[8] The pycnometer method is a highly precise technique for determining the density of
liquids.[2][9]

Materials:

e 4-tert-butyloctane sample

e Pycnometer (specific gravity bottle) with a stopper containing a capillary tube[10]
e Analytical balance

« Distilled water (for calibration)

e Thermometer

e Drying agent (e.g., acetone)

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its empty mass (mo) is accurately weighed
and recorded.[11]

e The pycnometer is then filled with distilled water of a known temperature and density. The
stopper is inserted, and any excess water that emerges through the capillary is carefully
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wiped away. The mass of the pycnometer filled with water (ma) is then measured.

e The pycnometer is emptied, thoroughly dried, and then filled with the 4-tert-butyloctane
sample.

o The stopper is reinserted, and any excess sample is carefully removed from the exterior of
the pycnometer.

e The mass of the pycnometer filled with 4-tert-butyloctane (m:z) is accurately weighed and
recorded.

o The density of 4-tert-butyloctane is calculated using the following formula:
Density of sample = [(m2 - mo) / (m1 - mo)] * Density of water

Visualized Experimental Workflow

The following diagram illustrates the logical steps involved in the determination of the boiling
point of 4-tert-butyloctane using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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